Cas no 947534-29-4 ( )

• Product Name: &nbsp
• CAS No: 947534-29-4
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 1001236
• PubChem ID: 45158682
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-1-yl)-5-bromo-3-nitropyridine
• 2-Azetidin-1-yl-5-bromo-3-nitro-pyridine
• DTXSID30669644
• 947534-29-4
•  

• Inchi： 1S/C8H8BrN3O2/c9-6-4-7(12(13)14)8(10-5-6)11-2-1-3-11/h4-5H,1-3H2
• InChI Key： JSWZPSKOZMRRLS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CCC1

Computed Properties

• Exact Mass: 256.98000
• Monoisotopic Mass: 256.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 61.95000
• LogP: 2.55060